Cas no 66898-99-5 (3,3-dichloro-2-Pyrrolidinone)

3,3-dichloro-2-Pyrrolidinone structure
3,3-dichloro-2-Pyrrolidinone structure
Product Name:3,3-dichloro-2-Pyrrolidinone
CAS No:66898-99-5
MF:C4H5Cl2NO
MW:153.994599103928
CID:1115706
PubChem ID:12416397
Update Time:2025-04-20

3,3-dichloro-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • 3,3-dichloro-2-Pyrrolidinone
    • 2-Pyrrolidinone, 3,3-dichloro-
    • 66898-99-5
    • DTXSID401305601
    • Inchi: 1S/C4H5Cl2NO/c5-4(6)1-2-7-3(4)8/h1-2H2,(H,7,8)
    • InChI Key: IBMYGKWJJPYKFY-UHFFFAOYSA-N
    • SMILES: ClC1(C(NCC1)=O)Cl

Computed Properties

  • Exact Mass: 152.9748192g/mol
  • Monoisotopic Mass: 152.9748192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.1Ų
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